Cas no 182923-71-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-)
182923-71-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
CAS No:182923-71-3
MF:C11H5Cl2F3N4
MW:321.085409879684
CID:1376069
Update Time:2024-08-14
1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C11H5Cl2F3N4/c12-7-2-1-5(3-8(7)13)20-10(18)6(4-17)9(19-20)11(14,15)16/h1-3H,18H2
- InChI Key: IKXMGDMZODSIJN-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C(Cl)=C2)C(N)=C(C#N)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 319.98455
Experimental Properties
- Density: 1.65±0.1 g/cm3(Predicted)
- Boiling Point: 464.4±45.0 °C(Predicted)
- PSA: 67.63
- pka: -2.81±0.14(Predicted)
1H-Pyrazole-4-carbonitrile,5-amino-1-(3,4-dichlorophenyl)-3-(trifluoromethyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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